Cas no 13577-26-9 (1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo-)

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo- structure
13577-26-9 structure
Product Name:1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo-
CAS No:13577-26-9
MF:C12H4Br2O3
MW:355.966361999512
MDL:MFCD00683112
CID:119742
Update Time:2025-04-18

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo-
    • 4,5-DIBROMO-1,8-NAPHTHALENEDICARBOXYLIC ACID
    • 4,5-DIBROMO-1,8-NAPHTHALENEDICARBOXYLIC ANHYDRIDE
    • 4,5-dibromonaphthalene-1,8-dicarboxylic acid
    • 6,7-Dibromobenzo[de]isochromene-1,3-dione
    • MDL： MFCD00683112
    • Inchi： 1S/C12H4Br2O3/c13-7-3-1-5-9-6(12(16)17-11(5)15)2-4-8(14)10(7)9/h1-4H
    • InChI Key： HJUUAJMSVJJHQP-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C2C(=O)OC(C3C=CC(=C1C2=3)Br)=O

Computed Properties

  • Exact Mass: 399.8945
  • Monoisotopic Mass: 371.863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • PSA: 52.6

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo- Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY223910-0.25g
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 13577-26-9 ≥95%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY223910-1g
6,7-Dibromobenzo[de]isochromene-1,3-dione
 13577-26-9 ≥95%
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 ¥4370.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY223910-5g
6,7-Dibromobenzo[de]isochromene-1,3-dione
 13577-26-9 ≥95%
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 ¥11880.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 13577-26-9 ≥95%
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eNovation Chemicals LLC
D685173-0.25g
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 13577-26-9 95%
0.25g
 $210 2024-07-20
eNovation Chemicals LLC
D685173-1g
6,7-Dibromobenzo[de]isochromene-1,3-dione
 13577-26-9 95%
1g
 $495 2024-07-20

1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo- Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:13577-26-9)1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo-
Order Number:A922069
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:19
Price ($):237.0/637.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13577-26-9)1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,6,7-dibromo-
A922069
Purity:99%/99%
Quantity:250mg/1g
Price ($):237.0/637.0
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